7-[(4-tert-butylbenzyl)oxy]-3-[3-(4a-hydroxyoctahydroisoquinolin-2(1H)-yl)-3-oxopropyl]-4-methyl-2H-chromen-2-one

• Molecular Formula: C33H41NO5
• Molecular Weight: 531.7 g/mol
• IUPAC Name: 3-[3-(4a-hydroxy-1,3,4,5,6,7,8,8a-octahydroisoquinolin-2-yl)-3-oxopropyl]-7-[(4-tert-butylphenyl)methoxy]-4-methylchromen-2-one
• InChI: InChI=1S/C33H41NO5/c1-22-27-13-12-26(38-21-23-8-10-24(11-9-23)32(2,3)4)19-29(27)39-31(36)28(22)14-15-30(35)34-18-17-33(37)16-6-5-7-25(33)20-34/h8-13,19,25,37H,5-7,14-18,20-21H2,1-4H3
• InChI Key: UDAKLXKUDGRWLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)OCC3=CC=C(C=C3)C(C)(C)C)CCC(=O)N4CCC5(CCCCC5C4)O

Description

“7-[(4-tert-butylbenzyl)oxy]-3-[3-(4a-hydroxyoctahydroisoquinolin-2(1H)-yl)-3-oxopropyl]-4-methyl-2H-chromen-2-one” is a complex organic compound that features a chromen-2-one core structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “7-[(4-tert-butylbenzyl)oxy]-3-[3-(4a-hydroxyoctahydroisoquinolin-2(1H)-yl)-3-oxopropyl]-4-methyl-2H-chromen-2-one” typically involves multiple steps:

Formation of the Chromen-2-one Core: This can be achieved through the condensation of salicylaldehyde with a suitable β-keto ester under acidic or basic conditions.

Introduction of the tert-Butylbenzyl Group: This step involves the alkylation of the chromen-2-one core with 4-tert-butylbenzyl bromide in the presence of a base such as potassium carbonate.

Attachment of the Isoquinoline Derivative: The final step involves the coupling of the intermediate with an isoquinoline derivative through a suitable linker, often using peptide coupling reagents like EDCI or DCC.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, green chemistry principles, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the hydroxyl group on the isoquinoline moiety.

Reduction: Reduction reactions could target the carbonyl groups present in the structure.

Substitution: Nucleophilic substitution reactions could occur at the benzyl position or the chromen-2-one core.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include PCC, DMP, or KMnO4.

Reduction: Reducing agents such as NaBH4 or LiAlH4 are typically used.

Substitution: Bases like NaH or K2CO3 and nucleophiles such as alkoxides or amines are common.

Major Products

The major products of these reactions would depend on the specific conditions and reagents used but could include various oxidized, reduced, or substituted derivatives of the original compound.

Scientific Research Applications

Chemistry

Organic Synthesis: The compound can serve as a building block for the synthesis of more complex molecules.

Catalysis: It may act as a ligand in catalytic reactions.

Biology

Biochemistry: Could be used in studies of enzyme interactions and metabolic pathways.

Medicine

Therapeutics: Possible use in the development of new therapeutic agents targeting specific diseases.

Diagnostics: May be used in the design of diagnostic tools or imaging agents.

Industry

Materials Science: Applications in the development of new materials with specific properties.

Chemical Engineering: Use in the design of new chemical processes or products.

Mechanism of Action

The mechanism of action for this compound would depend on its specific application. In a biological context, it could interact with various molecular targets such as enzymes, receptors, or nucleic acids. The pathways involved would be specific to the target and the nature of the interaction, whether it be inhibition, activation, or modulation.

Comparison with Similar Compounds

Similar Compounds

Coumarins: Compounds with a similar chromen-2-one core.

Isoquinolines: Compounds with a similar isoquinoline moiety.

Benzyl Ethers: Compounds with a similar benzyl ether linkage.

Uniqueness

The uniqueness of “7-[(4-tert-butylbenzyl)oxy]-3-[3-(4a-hydroxyoctahydroisoquinolin-2(1H)-yl)-3-oxopropyl]-4-methyl-2H-chromen-2-one” lies in its combination of these structural features, which may confer unique chemical and biological properties not found in simpler analogs.